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Compound of Interest

Compound Name: Fmoc-Lys(Alloc)-OH

Cat. No.: B557022 Get Quote

An In-depth Technical Guide to Fmoc-Lys(Alloc)-OH

For researchers, scientists, and drug development professionals, Nα-Fmoc-Nε-Alloc-L-lysine,

commonly abbreviated as Fmoc-Lys(Alloc)-OH, is a crucial building block in modern peptide

synthesis. Its unique orthogonal protection scheme allows for the selective deprotection and

modification of the lysine side chain, enabling the creation of complex peptide structures such

as branched and cyclic peptides. This guide provides core technical data, experimental

protocols, and a visual representation of a key chemical transformation involving this

compound.

Core Properties of Fmoc-Lys(Alloc)-OH
The fundamental physicochemical properties of Fmoc-Lys(Alloc)-OH are summarized below.

These values are essential for accurate reagent preparation and experimental planning.
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Property Value Citations

Molecular Formula C₂₅H₂₈N₂O₆ [1][2]

Molecular Weight 452.50 g/mol [1][2][3]

CAS Number 146982-27-6 [2]

Appearance White to off-white powder [4]

Purity ≥97% to ≥98% (HPLC) [2]

Melting Point 87-91 °C [3]

Experimental Protocol: Alloc Group Removal
The allyloxycarbonyl (Alloc) protecting group is distinguished by its stability to the reagents

used for Fmoc and t-butyl group removal, providing it with orthogonality in peptide synthesis

strategies.[5][6] The selective cleavage of the Alloc group is most commonly achieved through

palladium(0)-catalyzed allylic transfer.[6][7] This allows for unmasking the lysine side-chain

amine for subsequent modifications while the peptide remains attached to the solid support.

Objective: To selectively remove the Alloc protecting group from the ε-amine of a lysine residue

in a resin-bound peptide.

Materials:

Peptide resin containing an Fmoc-Lys(Alloc)-OH residue

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

Phenylsilane (PhSiH₃) or other suitable scavenger (e.g., morpholine, triethylsilane)[5][8][9]

Dichloromethane (DCM), anhydrous

Nitrogen or Argon gas for inert atmosphere

Procedure:
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Resin Swelling: Swell the peptide resin in anhydrous DCM in a suitable reaction vessel for

30 minutes.

Inert Atmosphere: Drain the DCM and place the reaction vessel under an inert atmosphere

of nitrogen or argon. This is crucial as the Pd(0) catalyst can be sensitive to air.[8]

Reagent Preparation: Prepare the deprotection solution. A typical solution consists of the

palladium catalyst and a scavenger in DCM. For example, a solution containing 0.2

equivalents of Pd(PPh₃)₄ and 20 equivalents of phenylsilane relative to the peptide-resin

loading.[5]

Deprotection Reaction: Add the deprotection solution to the swollen resin. Agitate the mixture

gently at room temperature. The reaction is typically complete within 2 hours.[5]

Washing: After the reaction period, drain the deprotection solution. Wash the resin

extensively to remove the catalyst and byproducts. A typical washing sequence would be:

DCM (3 times)

DMF (3 times)

DCM (3 times)

Repeat (Optional): To ensure complete removal of the Alloc group, the deprotection reaction

(steps 4-5) can be repeated once.[5]

Verification: The completion of the deprotection can be verified using a colorimetric test (e.g.,

Kaiser test) to detect the presence of the newly freed primary amine.

Further Synthesis: The resin with the deprotected lysine side chain is now ready for

subsequent coupling reactions or other modifications.[5]

Signaling Pathway and Workflow Diagrams
The following diagrams illustrate the chemical logic behind the Alloc group's utility and the

experimental workflow for its removal.
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Caption: Palladium-catalyzed removal of the Alloc protecting group.
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Start:
Resin with Peptide-Lys(Alloc)

1. Swell Resin in DCM

2. Establish Inert Atmosphere

3. Add Pd(PPh₃)₄ / Scavenger
in DCM

4. React at RT for 2 hours

5. Drain and Wash Resin
(DCM, DMF)

6. Kaiser Test (Optional)

End:
Resin with Peptide-Lys(NH₂)

Click to download full resolution via product page

Caption: Experimental workflow for on-resin Alloc group deprotection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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